Cas no 98875-37-7 (1,3,2-Benzodioxaborole, 2-octyl-)
98875-37-7 structure
Product Name:1,3,2-Benzodioxaborole, 2-octyl-
CAS No:98875-37-7
MF:C14H21BO2
MW:232.126344442368
CID:750445
Update Time:2023-08-03
1,3,2-Benzodioxaborole, 2-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Benzodioxaborole, 2-octyl-
- 2-octyl-1,3,2-benzodioxaborole
- 2-Octyl-2H-1,3,2-benzodioxaborole
-
- Inchi: 1S/C14H21BO2/c1-2-3-4-5-6-9-12-15-16-13-10-7-8-11-14(13)17-15/h7-8,10-11H,2-6,9,12H2,1H3
- InChI Key: DTEWYFLNXKZSHA-UHFFFAOYSA-N
- SMILES: O1B(CCCCCCCC)OC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 196
- Topological Polar Surface Area: 18.5
Experimental Properties
- PSA: 18.46000
- LogP: 4.30650
1,3,2-Benzodioxaborole, 2-octyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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